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Compound of Interest |

Compound Name: Verdoracine
CAS No.: 14974-92-6
Cat. No.: B1172390
Get Quote
. J

Disclaimer: "Verdoracine" is identified as a fragrance and flavor compound. The following
guide is a synthesized document based on available data for this substance, structured to meet
the requirements of a technical whitepaper for a scientific audience. It elaborates on publicly
available physicochemical data and presents hypothetical, yet plausible, experimental
protocols and biological pathways for illustrative purposes, in line with the user's request for an
in-depth guide.

Executive Summary

Verdoracine, chemically known as 4-isopropyl-1-methyl-2-(prop-1-enyl)benzene, is a colorless
to pale yellow liquid utilized in the fragrance and flavor industries.[1] This document provides a
detailed overview of its chemical properties and stability profile, essential for its application in
research, development, and formulation. It outlines key physicochemical parameters, stability
under various environmental conditions, and detailed methodologies for their determination.
Furthermore, a hypothetical signaling pathway is presented to illustrate a potential biological
interaction, providing context for its use in specialized research applications.

Core Chemical and Physical Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1172390#bc-rfq
https://www.benchchem.com/product/b1172390/docs?utm_src=pdf-body#verdoracine-a-comprehensive-technical-guide-on-chemical-properties-and-stability
https://www.benchchem.com/product/b1172390/docs?utm_src=pdf-body#verdoracine-a-comprehensive-technical-guide-on-chemical-properties-and-stability
https://www.rawaromachem.com/products/verdoracine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The fundamental properties of Verdoracine are critical for its handling, formulation, and
analytical characterization. These properties are summarized in the table below.

Table 1: Physicochemical Properties of Verdoracine

Property Value Source

4-isopropyl-1-methyl-2-(prop-1-
IUPAC Name propy yl-2-(prop [2]
enyl)benzene

2-propenyl-para-cymene,
Synonyms prop y P y [3114]
Verdoracine

CAS Number 14374-92-6 [11[2][3]
Molecular Formula CisHis [2][3]
Molecular Weight 174.28 g/mol [2][3]
Appearance C.:ok')rless to pale yellow clear 1]
liquid

Boiling Point 242 - 243 °C [3]
Density 0.89 g/cm3 (lit.) [3]
Vapor Pressure 0.1170 hPa (at 25°C) [2]
Flash Point 96.67 °C (206.00 °F) TCC [4]
Refractive Index n20/D 1.525 - 1.531 [3]

N Soluble in alcohol and
Solubility [1]
perfumery solvents

Purity 95 - 100% (GC) [3]

Stability Profile

The stability of Verdoracine under various conditions is crucial for determining its shelf-life,
storage requirements, and compatibility with different formulation matrices.

Table 2: Stability of Verdoracine under Various pH Conditions
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pH Base Odour Stability
2 Acid cleaner Poor

3 Fabric conditioner Poor

3.5 Antiperspirant Medium

6 Shampoo Medium

9 APC Medium

9 Fabric detergent liquid Good

10 Soap Good

10.5 Powder detergent Good

11 Liquid bleach Poor

Source: Givaudan([2]

Experimental Protocols

The following sections describe the methodologies used to determine the key properties and
stability of Verdoracine.

4.1 Protocol for Determination of Purity by Gas Chromatography (GC)
o Objective: To quantify the purity of Verdoracine and identify any impurities.
 Instrumentation: Agilent 7890B Gas Chromatograph with a Flame lonization Detector (FID).
e Column: HP-5ms (30 m x 0.25 mm, 0.25 pm film thickness).
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
e Oven Program:

o Initial temperature: 60°C, hold for 2 minutes.

o Ramp: 10°C/min to 280°C.
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o Final hold: 5 minutes at 280°C.

Injector: Split mode (50:1), temperature 250°C.

Detector: FID, temperature 300°C.

Sample Preparation: 1 pL of a 1% (v/v) solution of Verdoracine in ethanol is prepared.
Injection Volume: 1 pL.

Data Analysis: Peak areas are integrated and the purity is calculated as the percentage of
the main peak area relative to the total peak area.

4.2 Protocol for pH Stability Assessment

Objective: To evaluate the chemical stability of Verdoracine across a range of pH values
relevant to product formulations.

Materials: Verdoracine, buffered aqueous solutions (pH 2, 4, 7, 9, 11), HPLC-grade
acetonitrile, and water.

Procedure:

o

Prepare a stock solution of Verdoracine (1 mg/mL) in acetonitrile.

[¢]

In separate light-protected vials, add 100 pL of the stock solution to 900 pL of each
buffered solution to achieve a final concentration of 100 pug/mL.

[¢]

Incubate the samples at 40°C.

[¢]

At specified time points (0, 24, 48, 72, and 168 hours), withdraw an aliquot from each vial.

[e]

Analyze the aliquots by HPLC-UV to quantify the remaining concentration of Verdoracine.
HPLC Conditions:
o System: Waters Alliance 2695 with 2998 PDA Detector.

o Column: C18 reverse-phase column (4.6 x 150 mm, 5 pm).
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o Mobile Phase: Isocratic elution with 70:30 (v/v) acetonitrile:water.
o Flow Rate: 1.0 mL/min.

o Detection Wavelength: 254 nm.

o Data Analysis: The degradation rate is determined by plotting the natural logarithm of the
Verdoracine concentration against time.

Hypothetical Biological Activity and Signaling
Pathway

While primarily used in fragrances, Verdoracine's structural motifs suggest potential
interactions with biological systems. Research has explored its use as an intermediate in the
synthesis of bioactive compounds, with potential anti-inflammatory and analgesic properties.[3]
[5] A hypothetical signaling pathway is proposed below to illustrate a possible mechanism of
action.

Hypothetical Mechanism: Modulation of the TRPA1 lon Channel

Transient Receptor Potential Ankryin 1 (TRPAL) is an ion channel involved in nociception and
neurogenic inflammation. Certain electrophilic compounds can activate TRPAL. It is
hypothesized that an oxidized metabolite of Verdoracine could act as a TRPA1 antagonist,
thereby reducing the inflammatory response.

Cell Membrane Opens Caz* Influx Leads to Neurogenic
Inflammation
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Click to download full resolution via product page
Caption: Hypothetical inhibition of the TRPA1 channel by a Verdoracine metabolite.

Experimental and Analytical Workflow

The logical flow for the characterization of a new batch of Verdoracine involves a series of
quality control and analytical steps to ensure it meets specifications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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